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Compound of Interest

Compound Name: 2-Bromobutanamide

Cat. No.: B1267324 Get Quote

For researchers, scientists, and drug development professionals, sourcing key chemical

intermediates of high purity and understanding their synthesis is critical for advancing scientific

discovery. 2-Bromobutanamide is a valuable building block in organic synthesis, particularly in

the development of novel therapeutics. This technical guide provides an in-depth overview of

commercial suppliers of 2-bromobutanamide and a detailed experimental protocol for its

synthesis.

Commercial Availability of 2-Bromobutanamide
A variety of chemical suppliers offer 2-bromobutanamide for research purposes. The purity

and available quantities can vary, so it is essential to select a supplier that meets the specific

needs of your experimental work. Below is a summary of several commercial sources.
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Supplier/Distri
butor

Manufacturer Purity
Available
Quantities

CAS Number

Simson Pharma

Limited

Simson Pharma

Limited

High Quality

(Certificate of

Analysis

provided)

Custom

Synthesis
5398-24-3

Cenmed

Enterprises
Aladdin Scientific ≥95% 1g 5398-24-3[1]

Fisher Scientific
eMolecules /

Ambeed
Not specified 1g 5398-24-3[2]

CymitQuimica Indagoo 95%
100mg, 250mg,

1g, 5g
5398-24-3[3]

CymitQuimica Apollo Scientific 98% Not specified 5398-24-3[3]

BenchChem BenchChem Not specified Inquire for quote 5398-24-3[4]

Synthetic Protocol: Amidation of 2-Bromobutanoic
Acid
One of the common and effective methods for preparing 2-bromobutanamide is through the

amidation of 2-bromobutanoic acid.[4] This two-step process involves the conversion of the

carboxylic acid to an acyl chloride, followed by a reaction with ammonia.

Part A: Formation of 2-Bromobutyryl Chloride
This initial step converts the carboxylic acid into a more reactive acyl chloride using thionyl

chloride.

Materials:

Crude 2-bromobutanoic acid (0.4 mol)

Thionyl chloride (0.44 mol)
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Round-bottom flask

Reflux condenser

Magnetic stirrer

Heating mantle

Procedure:

In a fume hood, place the crude 2-bromobutanoic acid in a round-bottom flask equipped with

a reflux condenser and a magnetic stirrer.[5]

Slowly add thionyl chloride to the flask.[5]

Heat the mixture at reflux for 2 hours.[5]

After the reaction is complete, allow the mixture to cool to room temperature. The resulting 2-

bromobutyryl chloride is typically used directly in the next step without further purification.

Part B: Formation of 2-Bromobutanamide
The acyl chloride is then reacted with ammonia to form the final amide product.

Materials:

2-Bromobutyryl chloride (from Part A)

Ice-cold concentrated ammonia solution

Beaker

Stirring apparatus

Procedure:

Cool a beaker containing a stirred, ice-cold concentrated ammonia solution.[5]
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Slowly and carefully pour the cooled 2-bromobutyryl chloride from Part A into the stirred

ammonia solution.[5] This reaction is exothermic.

Continue stirring until the reaction is complete. The 2-bromobutanamide will precipitate out

of the solution.

Collect the solid product by filtration, wash with cold water, and dry. The crude product can

be purified by recrystallization.

Synthetic Workflow Diagram
The following diagram illustrates the key stages of the synthesis of 2-bromobutanamide from

2-bromobutanoic acid.

Step 1: Acyl Chloride Formation

Step 2: Amidation
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Caption: Synthesis of 2-bromobutanamide from 2-bromobutanoic acid.

Applications in Research and Drug Development
2-Bromobutanamide serves as a versatile intermediate in medicinal chemistry and organic

synthesis. Its primary utility lies in its ability to undergo nucleophilic substitution reactions at the
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α-carbon, allowing for the introduction of various functional groups.[4] This reactivity makes it a

valuable precursor for the synthesis of α-substituted amides.[4]

A significant application is in the synthesis of novel amino acids, which are crucial components

in the development of new pharmaceuticals, particularly in neurological research.[4] For

example, the reaction of 2-bromobutanamide with ammonia can yield DL-2-

aminobutanamide, an important intermediate in the synthesis of chiral molecules like the anti-

epileptic drug Levetiracetam.[4]

Safety and Handling
2-Bromobutanamide is a hazardous substance and must be handled with appropriate safety

precautions.

Hazard Statements: Harmful if swallowed, causes skin irritation, causes serious eye

irritation, and may cause respiratory irritation.[6]

Personal Protective Equipment (PPE): Always wear protective gloves, protective clothing,

eye protection, and face protection when handling this chemical.[7]

Handling: Use only in a well-ventilated area, preferably a fume hood.[7] Avoid breathing

fumes and prevent contact with skin and eyes.[7] Wash hands thoroughly after handling.[7]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container, away from

incompatible substances such as strong oxidizing agents.[7]

Always consult the Safety Data Sheet (SDS) provided by the supplier for complete safety and

handling information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. cenmed.com [cenmed.com]

2. eMolecules​ 2-Bromobutanamide | 5398-24-3 | MFCD08235148 | 1g, Quantity: | Fisher
Scientific [fishersci.com]

3. CAS 5398-24-3: 2-bromobutanamide | CymitQuimica [cymitquimica.com]

4. 2-Bromobutanamide | 5398-24-3 | Benchchem [benchchem.com]

5. benchchem.com [benchchem.com]

6. 2-Bromobutanamide | C4H8BrNO | CID 220998 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. aksci.com [aksci.com]

To cite this document: BenchChem. [Commercial Suppliers and Synthetic Guide for 2-
Bromobutanamide in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267324#commercial-suppliers-of-2-
bromobutanamide-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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